Cas no 122488-52-2 (Ethyl 4-isopropoxybenzoate)

Ethyl 4-isopropoxybenzoate structure
Ethyl 4-isopropoxybenzoate structure
Product Name:Ethyl 4-isopropoxybenzoate
CAS No:122488-52-2
MF:C12H16O3
MW:208.253643989563
CID:2897230
PubChem ID:23286065
Update Time:2025-04-21

Ethyl 4-isopropoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • 4-isopropoxy-benzoic acid ethyl ester
    • 122488-52-2
    • ethyl 4-propan-2-yloxybenzoate
    • SCHEMBL982169
    • MFCD06204392
    • AKOS008948602
    • Benzoic acid, 4-(1-methylethoxy)-, ethyl ester
    • ethyl-4-isopropoxy benzoate
    • Ethyl 4-isopropoxybenzoate
    • Inchi: 1S/C12H16O3/c1-4-14-12(13)10-5-7-11(8-6-10)15-9(2)3/h5-9H,4H2,1-3H3
    • InChI Key: OKWWGIURLYRQCW-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C(=O)OCC)=CC=1)C(C)C

Computed Properties

  • Exact Mass: 208.11
  • Monoisotopic Mass: 208.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 35.5A^2

Ethyl 4-isopropoxybenzoate Pricemore >>

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